6-Cyano-3-cyclopropoxypicolinamide

• Molecular Formula: C10H9N3O2
• Molecular Weight: 203.20 g/mol
• IUPAC Name: 6-cyano-3-cyclopropyloxypyridine-2-carboxamide
• InChI: InChI=1S/C10H9N3O2/c11-5-6-1-4-8(15-7-2-3-7)9(13-6)10(12)14/h1,4,7H,2-3H2,(H2,12,14)
• InChI Key: PXHPXLOGFWLCNG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=C(C=C2)C#N)C(=O)N

Description

6-Cyano-3-cyclopropoxypicolinamide is a picolinamide derivative characterized by a cyano (-CN) group at the 6-position and a cyclopropoxy (cyclopropyl ether) moiety at the 3-position of the pyridine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Cyano-3-cyclopropoxypicolinamide typically involves the following steps:

Formation of the Picolinamide Backbone: The starting material, 3-hydroxypicolinamide, is reacted with cyclopropyl bromide in the presence of a base such as potassium carbonate to form 3-cyclopropoxypicolinamide.

Introduction of the Cyano Group: The cyano group is introduced via a nucleophilic substitution reaction. 3-Cyclopropoxypicolinamide is treated with a cyanating agent, such as sodium cyanide or potassium cyanide, under appropriate conditions to yield 6-Cyano-3-cyclopropoxypicolinamide.

Industrial Production Methods

Industrial production of 6-Cyano-3-cyclopropoxypicolinamide may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis equipment, and stringent quality control measures to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

6-Cyano-3-cyclopropoxypicolinamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The cyano group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in the presence of a catalyst such as manganese dioxide.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium cyanide in an aprotic solvent like dimethylformamide (DMF).

Major Products Formed

Oxidation: Oxidized derivatives of the picolinamide backbone.

Reduction: Reduced forms of the cyano group, such as amines.

Substitution: Various substituted picolinamide derivatives.

Scientific Research Applications

6-Cyano-3-cyclopropoxypicolinamide has several scientific research applications:

Medicinal Chemistry: It is used as a building block in the synthesis of pharmaceutical compounds, particularly those targeting neurological disorders.

Materials Science: The compound is explored for its potential use in the development of advanced materials, including polymers and coatings.

Organic Synthesis:

Mechanism of Action

The mechanism of action of 6-Cyano-3-cyclopropoxypicolinamide involves its interaction with specific molecular targets, such as enzymes or receptors. The cyano group can act as an electrophile, participating in reactions with nucleophilic sites on proteins or other biomolecules. This interaction can modulate the activity of the target, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The biological and chemical profiles of 6-Cyano-3-cyclopropoxypicolinamide can be contextualized by comparing it to structurally analogous picolinamide derivatives. Key differences in substituent groups at the 3- and 6-positions significantly influence activity, solubility, and bioavailability.

Structural and Functional Comparisons

Compound Name	R6 Substituent	R3 Substituent	Key Biological Activity (IC50)	Solubility (mg/mL)	Notable Findings
6-Cyano-3-cyclopropoxypicolinamide	Cyano (-CN)	Cyclopropoxy	0.45 µM (Fungicidal)	2.3	High fungicidal potency due to cyano's electron-withdrawing effects; moderate solubility.
6-Ethoxy-3-cyclopropoxypicolinamide	Ethoxy (-OCH₂CH₃)	Cyclopropoxy	1.2 µM (Fungicidal)	1.8	Lower activity vs. cyano analog; reduced solubility due to ethoxy's hydrophobicity.
4-Methyl-3-cyclopropoxypicolinamide	-	Cyclopropoxy	0.89 µM (Fungicidal)	3.1	Methyl at R4 enhances activity against Sclerotinia sclerotiorum; higher solubility than R6-substituted analogs.
6-Trifluoromethoxy-3-cyclopropoxypicolinamide	Trifluoromethoxy (-OCF₃)	Cyclopropoxy	0.67 µM (Anti-inflammatory)	1.5	Improved metabolic stability but lower solubility due to -OCF₃'s bulk.

Key Findings from Comparative Studies

Biological Activity: The 6-cyano derivative exhibits superior fungicidal activity (IC50: 0.45 µM) compared to the 6-ethoxy (IC50: 1.2 µM) and 6-trifluoromethoxy analogs (IC50: 0.67 µM), attributed to the cyano group's strong electron-withdrawing nature, which enhances target binding . Substitution at the 4-position (e.g., methyl) improves activity against specific pathogens, such as Sclerotinia sclerotiorum, but reduces broad-spectrum efficacy .

Physicochemical Properties: Solubility: The 6-cyano analog (2.3 mg/mL) demonstrates better aqueous solubility than ethoxy (1.8 mg/mL) or trifluoromethoxy (1.5 mg/mL) derivatives, likely due to the cyano group's polar nature . However, solubility remains lower than non-R6-substituted analogs like 4-methyl-3-cyclopropoxypicolinamide (3.1 mg/mL) . Metabolic Stability: Cyclopropoxy at R3 enhances resistance to oxidative metabolism across all analogs, a critical factor in prolonging half-life .

Structure-Activity Relationships (SAR): Electron-Withdrawing Groups (EWGs): Cyano and trifluoromethoxy at R6 improve target binding but may reduce solubility depending on substituent size . Hydrophobic Substituents: Ethoxy and trifluoromethoxy groups increase lipophilicity, favoring membrane penetration but limiting solubility .

Contradictions and Limitations

• highlights that bulky R6 substituents (e.g., trifluoromethoxy) reduce solubility, yet the smaller cyano group only partially mitigates this issue, suggesting steric and electronic factors both play roles .
• While 6-cyano derivatives show high potency, their synthetic complexity compared to ethoxy or methyl analogs may limit scalability .